1-((5-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-[[5-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H23N5O4S/c27-17-8-11-26(20(29)22-17)13-18-23-24-21(30-18)31-14-19(28)25-9-6-16(7-10-25)12-15-4-2-1-3-5-15/h1-5,8,11,16H,6-7,9-10,12-14H2,(H,22,27,29)
• InChI Key: OZBFSJWFAHJSFF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CSC3=NN=C(O3)CN4C=CC(=O)NC4=O
• Molecular Formula: C21H23N5O4S
• Molecular Weight: 441.5 g/mol

Description

1-((5-((2-(4-benzylpiperidin-1-yl)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H23N5O4S and its molecular weight is 441.51. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds, such as oxadiazole and pyrimidine derivatives, highlights innovative synthesis methods and the exploration of their chemical properties. For instance, the synthesis of [1-(15)N]-labeled 4,6-dimethyl-4H-[1,2,5]oxadiazolo[3,4-d]pyrimidine-5,7-dione 1-oxide demonstrates a method for labeling and tracking such compounds in chemical reactions, providing a tool for mechanistic investigations (M. Sako, I. Yaekura, S. Oda, & K. Hirota, 2000). These methodologies can be pivotal for understanding the reactions and potential applications of related complex molecules.

Potential Biomedical Applications

Certain derivatives of oxadiazole and pyrimidine have been explored for their biological activities, which may offer insights into the applications of structurally similar compounds. For example, novel compounds derived from visnaginone and khellinone, incorporating pyrimidine structures, have shown significant anti-inflammatory and analgesic activities, suggesting potential therapeutic applications (A. Abu‐Hashem, S. Al-Hussain, & M. Zaki, 2020). These findings highlight the potential of related chemical structures in drug discovery and development.

Chemical Reactivity and Applications

The reactivity of such compounds with different nucleophiles and their subsequent transformations provide a foundation for developing new chemical entities with varied biological activities. Oxidation and isomerism studies, for example, offer insights into the synthesis of novel heterocyclic compounds with potential applications in medicinal chemistry and material sciences (S. Meshcheryakova, V. Kataev, D. A. Munasipova, & I. Y. Fattakhova, 2014).